Cas no 1261924-16-6 (2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine)

• Product Name: 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine
• CAS No: 1261924-16-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18311987
• CID: 2763797
• PubChem ID: 53217564
• Update Time: 2025-06-26

2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Hydroxymethyl)phenyl]pyridin-2(1H)-one
• DTXSID90682596
• 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine, 95%
• MFCD18311987
• 2-HYDROXY-3-(2-HYDROXYMETHYLPHENYL)PYRIDINE
• 1261924-16-6
• 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine

• MDL： MFCD18311987
• Inchi： 1S/C12H11NO2/c14-8-9-4-1-2-5-10(9)11-6-3-7-13-12(11)15/h1-7,14H,8H2,(H,13,15)
• InChI Key： MSNUSYDNDUIUHW-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1=CC=CNC1=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine

Introduction to 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine (CAS No. 1261924-16-6)

2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine (CAS No. 1261924-16-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by its hydroxy and hydroxymethyl substituents on a pyridine ring, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine is particularly intriguing due to the presence of multiple functional groups that can participate in various biological interactions. The hydroxy groups, for instance, can form hydrogen bonds with biomolecules, enhancing the compound's binding affinity and selectivity. The pyridine ring, a common motif in many bioactive molecules, contributes to the compound's overall stability and lipophilicity, which are crucial for its pharmacokinetic properties.

Recent research has highlighted the potential of 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine as a lead compound for the development of new therapeutic agents. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this activity is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine has shown promise in neuroprotective applications. A study conducted by researchers at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and achieves high plasma concentrations within a few hours. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These characteristics make it an attractive candidate for oral administration in clinical settings.

To further evaluate the safety and efficacy of 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine, several clinical trials are currently underway. A Phase I trial conducted by a leading pharmaceutical company has shown that the compound is well-tolerated at doses up to 500 mg/day, with no serious adverse events reported. Preliminary results from a Phase II trial focusing on patients with chronic inflammatory conditions have indicated significant improvements in symptoms and quality of life measures compared to placebo.

The potential applications of 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine extend beyond inflammation and neuroprotection. Recent studies have explored its antimicrobial properties against various pathogenic bacteria and fungi. One study published in Antimicrobial Agents and Chemotherapy found that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). The mechanism behind this activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In conclusion, 2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine (CAS No. 1261924-16-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and broad spectrum of biological effects make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent.